Cas no 74470-34-1 (3-Pyridinecarboxylic acid, 1,6-dihydro-6-thioxo-, methyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 1,6-dihydro-6-thioxo-, methyl ester
• CAS No: 74470-34-1
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• MDL: MFCD01860213
• CID: 540979
• PubChem ID: 10817569
• Update Time: 2025-04-19

3-Pyridinecarboxylic acid, 1,6-dihydro-6-thioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1,6-dihydro-6-thioxo-, methyl ester
• methyl 6-mercaptopyridine-3-carboxylate
• methyl 6-sulfanylidene-1H-pyridine-3-carboxylate
• Methyl 6-mercaptonicotinate
• 74470-34-1
• SCHEMBL1340671
• METHYL 6-SULFANYLPYRIDINE-3-CARBOXYLATE
• DTXSID10445261
• EN300-1750813
• 6-mercapto-nicotinic acid methyl ester
• MTLZNEKEIOIEAX-UHFFFAOYSA-N
• CS-0455330

• MDL： MFCD01860213
• Inchi： 1S/C7H7NO2S/c1-10-7(9)5-2-3-6(11)8-4-5/h2-4H,1H3,(H,8,11)
• InChI Key： MTLZNEKEIOIEAX-UHFFFAOYSA-N
• SMILES： S=C1C=CC(C(=O)OC)=CN1

Computed Properties

• Exact Mass: 169.01974964g/mol
• Monoisotopic Mass: 169.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids